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Compound of Interest

Compound Name: Polatuzumab vedotin

Cat. No.: B10857352

Essential guidelines for the safe handling and disposal of the antibody-drug conjugate,
Polatuzumab vedotin, to ensure laboratory safety and regulatory compliance.

Polatuzumab vedotin (marketed as Polivy®) is a potent antibody-drug conjugate (ADC)
utilized in cancer therapy. Due to its cytotoxic component, monomethyl auristatin E (MMAE),
stringent disposal procedures are imperative to mitigate risks to personnel and the
environment. This document provides a comprehensive, step-by-step guide for the proper
disposal of Polatuzumab vedotin, materials contaminated with it, and associated waste.

As a cytotoxic and hazardous drug, all handling and disposal of Polatuzumab vedotin must
adhere to applicable special procedures.[1][2] All waste materials that have come into contact
with Polatuzumab vedotin, including vials, syringes, needles, personal protective equipment
(PPE), and cleaning materials, are to be treated as hazardous waste. Disposal must be
conducted in strict accordanceance with local, state, and federal regulations.[3][4][5][6]

Quantitative Disposal Data

At present, specific quantitative data from the manufacturer regarding concentration limits for
disposal or explicit chemical inactivation protocols are not publicly available. Disposal
procedures are primarily governed by local and institutional regulations for cytotoxic and
hazardous waste. Researchers must consult their institution's Environmental Health and Safety
(EHS) department for specific guidance.
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Parameter Guideline

No specific chemical inactivation protocol is
) o provided by the manufacturer. Disposal is
Chemical Inactivation ) o )
typically managed through incineration at a

licensed hazardous waste facility.

_ o _ Not specified by the manufacturer. Governed by
Concentration Limits for Disposal ) )
local and national hazardous waste regulations.

Must be disposed of as hazardous
Unused/Expired Drug pharmaceutical waste. Do not discard in

sanitary sewers or municipal trash.[5]

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe disposal of Polatuzumab
vedotin and related waste. This procedure should be performed in a designated area, such as
a biological safety cabinet (BSC), by trained personnel.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including two pairs of chemotherapy-grade gloves, a disposable

gown, and eye/face protection.
2. Waste Segregation at the Point of Generation:

» Immediately following use, all items that have come into contact with Polatuzumab vedotin
must be segregated into designated hazardous waste containers.

o Sharps Waste: Needles, syringes, and vials (even if empty) should be placed directly into a
puncture-resistant, leak-proof sharps container clearly labeled as "Cytotoxic Waste" or
"Chemotherapy Waste."

» Non-Sharps Solid Waste: Contaminated PPE (gloves, gown), gauze, and other disposables
should be placed in a designated, leak-proof chemotherapy waste bag (typically yellow or
another color as specified by institutional policy).
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3. Container Management:

» All hazardous waste containers must be clearly labeled with the contents (e.g.,
"Polatuzumab vedotin Waste," "Cytotoxic Waste") and the appropriate hazard symbols.

e Do not overfill containers. Seal them securely when they are approximately three-quarters
full to prevent spills and aerosol generation.

4. Decontamination of Work Surfaces:

 All surfaces and equipment potentially contaminated with Polatuzumab vedotin should be
decontaminated.

o Atypical procedure involves a two-step cleaning process: first with a detergent solution,
followed by a disinfectant. Always follow institutional guidelines for decontamination.

5. Storage and Collection:

o Sealed hazardous waste containers should be stored in a secure, designated area with
limited access, awaiting pickup by a licensed hazardous waste disposal service.

o Follow your institution's procedures for documenting and scheduling hazardous waste
collection.

6. Disposal of Unused or Expired Vials:

» Unused or expired vials of Polatuzumab vedotin must be disposed of as hazardous
pharmaceutical waste.[5][6]

» Do not discard them in regular trash or down the drain. Place the intact vials into a
designated hazardous waste container for pickup.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for Polatuzumab
vedotin.
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Polatuzumab Vedotin Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of Polatuzumab Vedotin: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857352#polatuzumab-vedotin-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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